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Compound of Interest

Compound Name:
2-(4-Fluorophenyl)-2-oxoacetic

acid

Cat. No.: B2960811 Get Quote

CAS Number: 2251-76-5

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-(4-fluorophenyl)-2-oxoacetic acid, also known as 4-fluorobenzoylformic acid, is a

fluorinated aryl α-keto acid of significant interest in medicinal chemistry and drug development.

[1][2] The presence of a fluorine atom on the phenyl ring often enhances metabolic stability,

bioavailability, and binding affinity of drug candidates.[3] This guide provides a comprehensive

overview of its chemical and physical properties, a detailed synthesis protocol, spectroscopic

analysis, and its applications as a crucial building block in the synthesis of pharmacologically

active molecules.

Molecular and Physicochemical Properties
2-(4-fluorophenyl)-2-oxoacetic acid is a white to light yellow crystalline powder.[4] Its key

properties are summarized in the table below.
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Property Value Source

CAS Number 2251-76-5 [5][6]

Molecular Formula C₈H₅FO₃ [5][6]

Molecular Weight 168.12 g/mol [5][6]

IUPAC Name
2-(4-fluorophenyl)-2-oxoacetic

acid
[5]

Synonyms

(4-fluorophenyl)(oxo)acetic

acid, 4-Fluoro-α-

oxobenzeneacetic acid, 4-

Fluorobenzoylformic acid

[4][5]

Appearance
White to light yellow

powder/crystal
[4]

Melting Point 92.0 to 96.0 °C [4]

Solubility

Soluble in organic solvents

such as ethanol and ether, with

limited solubility in water.

Synthesis of 2-(4-fluorophenyl)-2-oxoacetic Acid
The most common and efficient method for the synthesis of 2-(4-fluorophenyl)-2-oxoacetic
acid is the oxidation of the corresponding aryl methyl ketone, 4'-fluoroacetophenone.[7] Two

primary oxidizing agents are employed for this transformation: selenium dioxide (SeO₂) and

potassium permanganate (KMnO₄).

Method 1: Oxidation with Selenium Dioxide (Riley
Oxidation)
The Riley oxidation is a well-established method for the oxidation of α-methylene groups

adjacent to a carbonyl to afford 1,2-dicarbonyl compounds.[7]
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4-Fluoroacetophenone 2-(4-fluorophenyl)-2-oxoacetic acidSeO₂, Dioxane/H₂O, Reflux

4-Fluoroacetophenone 2-(4-fluorophenyl)-2-oxoacetic acidKMnO₄, H₂SO₄, Heat
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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